Cas no 1936664-22-0 (3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine)

3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine is a fluorinated pyridazine derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl and chloro substituents enhance its reactivity, making it a versatile intermediate for synthesizing biologically active compounds. The electron-withdrawing properties of the trifluoromethyl group improve metabolic stability, while the chloro substituent offers a handle for further functionalization. This compound is particularly valuable in the development of herbicides, insecticides, and pharmaceuticals due to its structural specificity and potential for selective interactions. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine structure
1936664-22-0 structure
Product name:3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine
CAS No:1936664-22-0
MF:C6H4ClF3N2
MW:196.557570457458
MDL:MFCD32702755
CID:5464030
PubChem ID:130683165

3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine
    • Z1623058060
    • Pyridazine, 3-chloro-4-methyl-6-(trifluoromethyl)-
    • MDL: MFCD32702755
    • Inchi: 1S/C6H4ClF3N2/c1-3-2-4(6(8,9)10)11-12-5(3)7/h2H,1H3
    • InChI Key: RVCBRCZEQQLLED-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=C(C(F)(F)F)N=N1

Computed Properties

  • Exact Mass: 196.0015103 g/mol
  • Monoisotopic Mass: 196.0015103 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 196.56
  • XLogP3: 2.1
  • Topological Polar Surface Area: 25.8

Experimental Properties

  • Density: 1.428±0.06 g/cm3(Predicted)
  • Boiling Point: 244.5±35.0 °C(Predicted)
  • pka: -0.98±0.10(Predicted)

3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26890798-5.0g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95.0%
5.0g
$2152.0 2025-03-20
Enamine
EN300-26890798-1.0g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95.0%
1.0g
$743.0 2025-03-20
Enamine
EN300-26890798-0.05g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95.0%
0.05g
$174.0 2025-03-20
Enamine
EN300-26890798-5g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
5g
$2152.0 2023-09-11
1PlusChem
1P028RWN-500mg
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
500mg
$778.00 2024-06-17
1PlusChem
1P028RWN-10g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
10g
$4006.00 2024-06-17
1PlusChem
1P028RWN-5g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
5g
$2722.00 2024-06-17
1PlusChem
1P028RWN-250mg
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
250mg
$516.00 2024-06-17
Aaron
AR028S4Z-10g
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
10g
$4413.00 2023-12-15
Aaron
AR028S4Z-50mg
3-chloro-4-methyl-6-(trifluoromethyl)pyridazine
1936664-22-0 95%
50mg
$265.00 2025-02-16

Additional information on 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine

Comprehensive Overview of 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine (CAS No. 1936664-22-0)

3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine (CAS No. 1936664-22-0) is a specialized heterocyclic compound that has garnered significant attention in the fields of agrochemicals, pharmaceuticals, and material science. This compound, characterized by its unique pyridazine core and functional groups, offers a wide range of applications due to its structural versatility. The presence of chloro, methyl, and trifluoromethyl substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for trifluoromethylated compounds has surged, driven by their exceptional stability and bioactivity. Researchers and industries are increasingly exploring 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine for its potential in developing novel crop protection agents and pharmaceutical intermediates. Its CAS No. 1936664-22-0 serves as a critical identifier for regulatory and commercial purposes, ensuring precise documentation and traceability.

The compound's pyridazine ring is a key feature that contributes to its diverse applications. Pyridazine derivatives are known for their ability to interact with biological targets, making them ideal candidates for drug discovery and agrochemical innovation. The chloro and trifluoromethyl groups further enhance its lipophilicity and metabolic stability, which are crucial for optimizing bioavailability and efficacy in end-use products.

One of the most searched topics related to 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine is its role in sustainable agriculture. With growing concerns about environmental impact and food security, this compound is being studied for its potential to develop low-toxicity pesticides that minimize harm to non-target organisms. Additionally, its trifluoromethyl group is a hotspot for research, as it often imparts desirable properties such as enhanced binding affinity and resistance to degradation.

From a synthetic perspective, CAS No. 1936664-22-0 is a valuable building block for constructing complex molecules. Chemists frequently inquire about synthetic routes and reaction conditions for this compound, as it can serve as a precursor for more advanced structures. The methyl group at the 4-position offers additional functionalization opportunities, enabling tailored modifications for specific applications.

In the pharmaceutical sector, 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine is explored for its potential in central nervous system (CNS) drug development. The trifluoromethyl group is particularly noteworthy, as it is often associated with improved blood-brain barrier penetration, a critical factor for CNS-targeted therapies. This aligns with the increasing focus on neurological disorders and mental health in modern healthcare.

Another trending topic is the compound's relevance in material science. Its robust structure and functional groups make it a candidate for designing advanced polymers and electronic materials. Researchers are investigating its incorporation into organic semiconductors and photovoltaic devices, addressing the global push for renewable energy solutions.

Quality control and analytical methods for 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine are also frequently discussed. Techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for ensuring purity and consistency, particularly in industrial-scale production. The compound's CAS No. 1936664-22-0 is indispensable for referencing in safety data sheets (SDS) and regulatory filings.

In summary, 3-Chloro-4-methyl-6-(trifluoromethyl)pyridazine (CAS No. 1936664-22-0) is a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with the growing interest in sustainable chemistry and advanced materials, position it as a compound of significant scientific and commercial value. As research continues to uncover new possibilities, its role in addressing contemporary challenges in agriculture, healthcare, and technology will undoubtedly expand.

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